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Compound of Interest

Compound Name: Anticancer agent 65

Cat. No.: B12404709 Get Quote

A thorough investigation into the chemical structure and properties of a substance denoted as

"compound 4c" has revealed a significant challenge: "compound 4c" is not a unique identifier

for a single chemical entity. Instead, it appears to be a common placeholder designation used

in scientific literature to refer to various distinct molecules within different research contexts.

This ambiguity makes it impossible to provide a single, in-depth technical guide as requested

without further clarification.

Our search has unearthed multiple instances of unrelated compounds, each labeled "4c" in

their respective studies. These include, but are not limited to:

A picolinic acid derivative synthesized and evaluated for anti-tumor effects.

A novel functionalized p-tert-butyldihomooxacalix[1]arene mono-Schiff base.

A protonated isomeric 3-pyridyl-substituted 5-amino-1H-1,2,4-triazole.

A Zn(II) coordination polymer.

A carvacrol derivative investigated as a mushroom tyrosinase inhibitor.

A benzo[2][3]chromeno[3,2-c]quinoline derivative.

A purine 2'-deoxynucleoside with anti-HIV activity.

A 4-(4,6-disubstituted-pyrimidin-2-yloxy)phenoxy acetate with herbicidal activity.
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A 4'-alpha-C-branched N,O-nucleoside with potential apoptotic activity.

Each of these "compound 4c" variants possesses a unique chemical structure, distinct

physicochemical properties, and specific biological activities detailed in its corresponding

research paper. For example, one study might focus on the anti-cancer properties and cell

cycle effects of its "compound 4c" on specific cell lines like BxPC-3 and HT-29, while another

might detail the synthesis and herbicidal activity of a completely different "compound 4c".

To proceed with generating the requested in-depth technical guide, it is imperative to first

identify the specific "compound 4c" of interest. Researchers, scientists, and drug development

professionals seeking information are kindly requested to provide a more specific identifier,

such as:

The full chemical name (IUPAC name).

The Chemical Abstracts Service (CAS) registry number.

A specific research paper (authors, title, journal, and year of publication) that describes the

compound.

The general chemical class or therapeutic area of interest.

Without this crucial information, any attempt to create a comprehensive guide would result in a

confusing amalgamation of data from unrelated chemical compounds, failing to meet the needs

of a specialized audience. Upon receiving a more precise query, a detailed technical guide

including data tables, experimental protocols, and signaling pathway diagrams can be

accurately generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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